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Compound of Interest

Compound Name: QSPac

Cat. No.: B10852824

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ac-Pro-Ser-Gln-OH is a synthetic tetrapeptide with the sequence N-acetyl-Proline-Serine-

Glutamine. The N-terminal acetylation enhances its stability by protecting it from degradation

by aminopeptidases, while the C-terminal carboxylic acid maintains a terminal charge. The

unique sequence, containing a cyclic proline residue, a polar serine residue, and a hydrophilic

glutamine residue, suggests potential applications in biochemical assays, as a substrate for

specific proteases, or as a modulator of protein-protein interactions. These application notes

provide detailed protocols for the preparation, storage, and potential applications of Ac-Pro-

Ser-Gln-OH in research and drug development.

Physicochemical Properties
A summary of the key physicochemical properties of Ac-Pro-Ser-Gln-OH is presented in the

table below. Note that these values are calculated or estimated and should be confirmed by

empirical analysis.
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Property Value (Estimated) Reference/Method

Molecular Formula C₁₇H₂₈N₄O₇ Calculation

Molecular Weight 404.43 g/mol Calculation

Appearance
White to off-white lyophilized

powder
Visual Inspection

Purity (by HPLC) >95% HPLC Analysis

Solubility
Soluble in water and aqueous

buffers
Empirical

Isoelectric Point (pI) ~4.5 - 5.5 Estimation

Solution Preparation and Storage
Proper handling and storage of Ac-Pro-Ser-Gln-OH are crucial for maintaining its integrity and

activity.

Materials
Ac-Pro-Ser-Gln-OH powder

Sterile, nuclease-free water (e.g., Milli-Q or equivalent)

Sterile phosphate-buffered saline (PBS), pH 7.4

Dimethyl sulfoxide (DMSO)

Sterile polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

0.22 µm sterile syringe filters

Protocol for Reconstitution
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Aseptic Technique: Perform all steps under aseptic conditions in a laminar flow hood to

prevent microbial contamination.

Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 20 minutes to prevent condensation.

Solvent Selection: Based on experimental needs, choose an appropriate solvent. For most

biological applications, sterile water or PBS are recommended. For higher concentrations,

DMSO can be used, but ensure the final DMSO concentration in the assay is non-inhibitory

(typically <0.5%).

Reconstitution:

Carefully open the vial.

Add the desired volume of the chosen solvent to the vial to achieve the desired stock

concentration (e.g., 10 mM).

Gently swirl or vortex the vial to dissolve the peptide completely. Avoid vigorous shaking,

which can cause aggregation.

Sterilization: For aqueous solutions, sterile filter the reconstituted peptide solution through a

0.22 µm syringe filter into a sterile tube. This is particularly important for cell-based assays.

Storage Recommendations
The stability of Ac-Pro-Ser-Gln-OH in both solid and solution form is critical for reproducible

experimental results.
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Form
Storage
Temperature

Shelf Life (Typical) Notes

Lyophilized Powder -20°C ≥ 1 year

Store in a desiccator

to protect from

moisture.

-80°C ≥ 2 years
Recommended for

long-term storage.

Stock Solution

(Aqueous)
-20°C ≤ 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

-80°C ≤ 6 months

Recommended for

long-term storage of

aqueous stocks.[1]

Stock Solution

(DMSO)
-20°C ≤ 6 months

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

moisture.

-80°C ≤ 1 year

Recommended for

long-term storage of

DMSO stocks.

Note: Avoid repeated freeze-thaw cycles as this can lead to peptide degradation. It is highly

recommended to aliquot the stock solution into single-use volumes.

Experimental Protocols
Protease Activity Assay using HPLC
This protocol describes a general method for assessing the cleavage of Ac-Pro-Ser-Gln-OH by

a specific protease using High-Performance Liquid Chromatography (HPLC).
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Caption: A hypothetical signaling pathway initiated by a bioactive peptide.

Materials:

Cell line of interest cultured in appropriate media

Ac-Pro-Ser-Gln-OH stock solution

Serum-free cell culture medium

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)
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Primary antibody against the phosphorylated target protein

HRP-conjugated secondary antibody

Chemiluminescent substrate

Western blotting equipment

Procedure:

Cell Culture: Plate cells in a multi-well plate and grow to 70-80% confluency.

Serum Starvation: Replace the growth medium with serum-free medium and incubate for 12-

24 hours to reduce basal signaling.

Peptide Treatment: Treat the cells with various concentrations of Ac-Pro-Ser-Gln-OH (e.g.,

0.1, 1, 10, 100 µM) for a specified time (e.g., 15 minutes). Include an untreated control.

Cell Lysis: Wash the cells with ice-cold PBS and then add lysis buffer. Scrape the cells and

collect the lysate.

Protein Quantification: Determine the protein concentration of each lysate using a suitable

method (e.g., BCA assay).

Western Blotting:

Separate equal amounts of protein from each sample by SDS-PAGE.

Transfer the proteins to a PVDF membrane.

Block the membrane and probe with the primary antibody against the phosphorylated

target.

Wash and incubate with the HRP-conjugated secondary antibody.

Detect the signal using a chemiluminescent substrate.
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Data Analysis: Quantify the band intensities to determine the change in protein

phosphorylation in response to the peptide treatment.

Logical Workflow for Peptide Handling
The following diagram illustrates the logical flow from receiving the peptide to its use in an

experiment.

Peptide Handling and Experimental Workflow

Storage Preparation Experimentation

Receive Lyophilized Peptide Store at -20°C or -80°C Equilibrate to Room Temp. Reconstitute in
Appropriate Solvent Sterile Filter (if aqueous) Aliquot for Single Use Prepare Working Solution Perform Assay

Click to download full resolution via product page

Caption: Logical workflow for handling and using Ac-Pro-Ser-Gln-OH.

Disclaimer: The information provided in these application notes is intended for research use

only. The protocols are general guidelines and may require optimization for specific

experimental conditions. It is the responsibility of the end-user to determine the suitability of the

product for their particular application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10852824/docs#application-notes-and-protocols-for-
ac-pro-ser-gln-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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